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Compound of Interest

Compound Name: 3-Propylbenzaldehyde

Cat. No.: B025478 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
propylbenzaldehyde, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

GHS Hazard Information
3-Propylbenzaldehyde is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1][2][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Flammable liquids Category 4 H227: Combustible liquid

Reproductive toxicity Category 1B
H360: May damage fertility or

the unborn child

Hazardous to the aquatic

environment, long-term hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Proper Disposal Protocol
The primary method for the disposal of 3-propylbenzaldehyde is through a licensed chemical

waste disposal service. Do not discharge this chemical into sewer systems.

Step 1: Waste Collection and Storage

Collect waste 3-propylbenzaldehyde in its original container or a compatible, properly

labeled waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.
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Store the waste container in a designated, well-ventilated satellite accumulation area away

from incompatible materials.[2]

Step 2: Handling Spills

In the event of a spill, avoid breathing vapors.[4]

Absorb the spill using an inert absorbent material (e.g., vermiculite, dry sand).[3][4]

Collect the absorbed material and place it into a suitable, closed container for disposal.[3][4]

Do not use combustible materials like sawdust.[4]

Step 3: Disposal of Contaminated Materials

Empty Containers: Triple rinse the empty container with a suitable solvent. The rinsed

container can then be offered for recycling or reconditioning. Alternatively, puncture the

container to prevent reuse and dispose of it in a sanitary landfill.[4]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with institutional and local regulations.[4]

Step 4: Arranging for Final Disposal

The collected waste must be disposed of through a licensed chemical destruction facility or

by controlled incineration with flue gas scrubbing.[4]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-propylbenzaldehyde.
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Caption: Disposal workflow for 3-Propylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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